Cas no 74896-19-8 (1,3-cyclopentanedione,4,4,5,5-tetramethyl-)

• Product Name: 1,3-cyclopentanedione,4,4,5,5-tetramethyl-
• CAS No: 74896-19-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 862307
• PubChem ID: 144688
• Update Time: 2025-04-19

1,3-cyclopentanedione,4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-cyclopentanedione,4,4,5,5-tetramethyl-
• 4,4,5,5-tetramethylcyclopentane-1,3-dione
• 1,3-Cyclopentanedione, 4,4,5,5-tetramethyl-
• SCHEMBL13854001
• DTXSID00225872
• 74896-19-8

• Inchi： 1S/C9H14O2/c1-8(2)6(10)5-7(11)9(8,3)4/h5H2,1-4H3
• InChI Key： CKYSLAMKRDMWRO-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14